Cas no 252-73-3 (6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine)

• Product Name: 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine
• CAS No: 252-73-3
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 282325
• PubChem ID: 11379062
• Update Time: 2025-04-19

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine Chemical and Physical Properties

Names and Identifiers

• 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine
• 5,11-Endomethylenephenhomazine,5,6,11,12-tetrahydro-
• 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine, (?à)-
• Phenhomazine,5,6,11,12-tetrahydro-5,11-endo-methylene-
• DTXSID20464049
• SCHEMBL793253
• 252-73-3
• CHEMBL2272779
• 12h-5,11-methano-dibenzo[b,f][1,5] diazocin
• unsubstituted Troger's base

• Inchi： 1S/C15H14N2/c1-3-7-14-12(5-1)9-16-11-17(14)10-13-6-2-4-8-15(13)16/h1-8H,9-11H2
• InChI Key： KSIARGPACPDPRD-UHFFFAOYSA-N
• SMILES： N12C3C=CC=CC=3CN(C3C=CC=CC=3C1)C2

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48